Cas no 105935-07-7 (3,4-dimethoxy-1H-Pyrrole)
3,4-dimethoxy-1H-Pyrrole structure
Product Name:3,4-dimethoxy-1H-Pyrrole
CAS No:105935-07-7
MF:C6H9NO2
MW:127.141161680222
CID:126921
PubChem ID:11137174
Update Time:2025-04-18
3,4-dimethoxy-1H-Pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethoxy-1H-Pyrrole
- 1H-Pyrrole,3,4-dimethoxy-
- 3,4-DIMETHOXYPYRROLE
- 1H-Pyrrole,3,4-dimethoxy
- 3,4-dimethoxy-1H-pyrrol
- 3,4-Dimethoxypyrrol
- DTXSID70456454
- SCHEMBL721113
- 105935-07-7
- AKOS006290102
-
- Inchi： 1S/C6H9NO2/c1-8-5-3-7-4-6(5)9-2/h3-4,7H,1-2H3
- InChI Key： QTTXPSXLMFARIT-UHFFFAOYSA-N
- SMILES： O(C)C1=CNC=C1OC
Computed Properties
- Exact Mass: 127.06300
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 77.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 34.2Ų
Experimental Properties
- Density: 1.098
- Boiling Point: 217.951 °C at 760 mmHg
- Flash Point: 78.979 °C
- PSA: 34.25000
- LogP: 1.03190
3,4-dimethoxy-1H-Pyrrole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-dimethoxy-1H-Pyrrole Related Literature
-
Sa?d Sadki,Philippe Schottland,Nancy Brodie,Guillaume Sabouraud Chem. Soc. Rev. 2000 29 283
-
Jodukathula Nagamaiah,Arnab Dutta,Sipra Sucharita Sahoo,Sameeta Sahoo,Pradeepta K. Panda New J. Chem. 2022 46 14586
-
Jodukathula Nagamaiah,Arnab Dutta,Sipra Sucharita Sahoo,Sameeta Sahoo,Pradeepta K. Panda New J. Chem. 2022 46 14586
-
Anup Rana,Sangsu Lee,Dongho Kim,Pradeepta K. Panda Chem. Commun. 2015 51 7705
-
Philip A. Gale,Jonathan L. Sessler,Vladimír Král Chem. Commun. 1998 1
105935-07-7 (3,4-dimethoxy-1H-Pyrrole) Related Products
- 109613-93-6(3,4-Dimethoxypyridine)
- 62885-41-0(3-Methoxypyridin-4-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk